Cas no 189337-28-8 (Fmoc-thr(tbu)-ol)

• Product Name: Fmoc-thr(tbu)-ol
• CAS No: 189337-28-8
• MF: C₂₃H₂₉NO₄
• MW: 383.480666875839
• MDL: MFCD00235950
• CID: 139416
• PubChem ID: 11143467
• Update Time: 2025-04-19

Fmoc-thr(tbu)-ol Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl ((2R,3R)-3-(tert-butoxy)-1-hydroxybutan-2-yl)carbamate
• (2R,3R)-2-(Fmoc-amino)-3-tert-butoxy-1-butanol
• Fmoc-(2R,3R)-2-Amino-3-T-Butoxy-1-Butanol
• 9H-fluoren-9-ylmethyl N-[(2R,3R)-1-hydroxy-3-[(2-methylpropan-2-yl)oxy]butan-2-yl]carbamate
• Carbamic acid,[(1R,2R)-2-(1,1-dimethylethoxy)-1-(hydroxymethyl)propyl]-,9H-fluoren-9-ylmethyl ...
• Carbamic acid,[(1R,2R)-2-(1,1-dimethylethoxy)-1-(hydroxymethyl)propyl]-,9H-fluoren-9-ylmethyl ester (9CI)
• Fmoc-L-Thr(tBu)-Ol
• Fmoc-L-Threoninol(tBu)
• FMOC-O-T-BUTYL-L-THREONINOL
• Fmoc-Thr(tBu)-OL
• Fmoc-Threoninol(tBu)
• AmbotzFAL1034
• Fmoc-Thr(t-Bu)-ol
• N-[(1R,2R)-2-(1,1-Dimethylethoxy)-1-(hydroxymethyl)propyl]carbamic acid 9H-fluoren-9-ylmethyl ester
• Fmoc-Th(tBu)-OL
• N-FMOC-L-THR(TBU)-OL
• FMOC-THREONINOL(BUT)
• FMOC-THREONINOL(OTBU)
• Fmoc-O-tert-butyl-L-threoninol
• N-ALPHA-FMOC-O-T-BUTYL-L-THREONINOL
• MFCD00235950
• (9H-fluoren-9-yl)methyl (2R,3R)-3-tert-butoxy-1-hydroxybutan-2-ylcarbamate
• 189337-28-8
• AKOS015840319
• Carbamic acid,[(1R,2R)-2-(1,1-dimethylethoxy)-1-(hydroxymethyl)propyl]-,9H-fluoren-9-ylmethyl ester(9ci)
• (9H-Fluoren-9-yl)methyl [(2R,3R)-3-tert-butoxy-1-hydroxybutan-2-yl]carbamate
• AKOS015892818
• CS-W011755
• Carbamic acid, N-[(1R,2R)-2-(1,1-dimethylethoxy)-1-(hydroxymethyl)propyl]-, 9H-fluoren-9-ylmethyl ester
• DTXSID60456786
• AS-19185
• A880457
• AC-4560
• M03453
• 9H-FLUOREN-9-YLMETHYL N-[(2R,3R)-3-(TERT-BUTOXY)-1-HYDROXYBUTAN-2-YL]CARBAMATE
• Fmoc-thr(tbu)-ol

• MDL： MFCD00235950
• Inchi： 1S/C23H29NO4/c1-15(28-23(2,3)4)21(13-25)24-22(26)27-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21,25H,13-14H2,1-4H3,(H,24,26)/t15-,21-/m1/s1
• InChI Key： LBVPBNDGSCZOTB-QVKFZJNVSA-N
• SMILES： O(C(C)(C)C)[C@H](C)[C@@H](CO)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 383.21000
• Monoisotopic Mass: 383.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.144
• Melting Point: 53-57°C
• Boiling Point: 576.497℃/760mmHg
• Flash Point: 302.454℃
• Refractive Index: 1.563
• PSA: 67.79000
• LogP: 4.48050
• Specific Rotation: +11° (c = 1, MeOH)

Fmoc-thr(tbu)-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether